1-[(6-Bromonaphthalen-2-yl)oxy]-3-[4-(2-fluorophenyl)piperazin-1-yl]propan-2-ol

• IUPAC Name: 1-(6-bromonaphthalen-2-yl)oxy-3-[4-(2-fluorophenyl)piperazin-1-yl]propan-2-ol
• InChI: InChI=1S/C23H24BrFN2O2/c24-19-7-5-18-14-21(8-6-17(18)13-19)29-16-20(28)15-26-9-11-27(12-10-26)23-4-2-1-3-22(23)25/h1-8,13-14,20,28H,9-12,15-16H2
• InChI Key: AQVITTJIMMHPSF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(COC2=CC3=C(C=C2)C=C(C=C3)Br)O)C4=CC=CC=C4F
• Molecular Formula: C23H24BrFN2O2
• Molecular Weight: 459.4 g/mol

Description

This compound features a propan-2-ol backbone substituted with a 6-bromonaphthalen-2-yloxy group and a 4-(2-fluorophenyl)piperazine moiety. Its molecular formula is C₂₃H₂₄BrFN₂O₂, with a molecular weight of 477.36 g/mol.

Preparation Methods

The synthesis of 1-[(6-Bromonaphthalen-2-yl)oxy]-3-[4-(2-fluorophenyl)piperazin-1-yl]propan-2-ol typically involves multiple steps. One common synthetic route includes:

Formation of the naphthyl ether: This step involves the reaction of 6-bromo-2-naphthol with an appropriate alkylating agent to form the naphthyl ether.

Introduction of the piperazinyl group: The naphthyl ether is then reacted with 4-(2-fluorophenyl)-1-piperazine under suitable conditions to introduce the piperazinyl group.

Formation of the propanol backbone:

Industrial production methods may involve optimization of these steps to increase yield and reduce costs.

Chemical Reactions Analysis

1-[(6-Bromonaphthalen-2-yl)oxy]-3-[4-(2-fluorophenyl)piperazin-1-yl]propan-2-ol can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized under suitable conditions to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or amines.

Substitution: The bromine atom in the naphthyl group can be substituted with other functional groups using appropriate reagents.

Coupling reactions: The compound can participate in coupling reactions, such as Suzuki-Miyaura coupling, to form more complex structures.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and coupling reagents like palladium catalysts.

Scientific Research Applications

1-[(6-Bromonaphthalen-2-yl)oxy]-3-[4-(2-fluorophenyl)piperazin-1-yl]propan-2-ol has several scientific research applications:

Medicinal Chemistry: It can be used as a lead compound in the development of new pharmaceuticals, particularly those targeting neurological disorders.

Organic Synthesis: The compound can serve as an intermediate in the synthesis of more complex organic molecules.

Biological Studies: It can be used in studies to understand the interactions between small molecules and biological targets.

Industrial Applications: The compound may find use in the development of new materials or as a catalyst in various chemical processes.

Mechanism of Action

The mechanism of action of 1-[(6-Bromonaphthalen-2-yl)oxy]-3-[4-(2-fluorophenyl)piperazin-1-yl]propan-2-ol involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Structural Analogues with Piperazine Modifications

BH47231 (835888-44-3):

• Structure : 1-[(6-Bromonaphthalen-2-yl)oxy]-3-[4-(morpholine-4-sulfonyl)piperazin-1-yl]propan-2-ol.
• Key Difference : The 2-fluorophenyl group is replaced with a morpholine-sulfonyl substituent.
• Impact : The sulfonyl group enhances polarity, reducing blood-brain barrier penetration compared to the fluorophenyl analog. This modification may shift therapeutic applications from CNS targets to peripheral systems .

Avishot/Flivas (BM-15275):

• Structure : 1-[4-(2-Methoxyphenyl)piperazin-1-yl]-3-naphthalen-1-yloxy-propan-2-ol.
• Key Difference : The 2-fluorophenyl is substituted with a 2-methoxyphenyl group, and the bromonaphthyl is replaced with naphthyl.
• Impact : The methoxy group’s electron-donating nature increases serotonin receptor (5-HT₁A) affinity, while the lack of bromine reduces molecular weight (MW = 437.52 g/mol ) and lipophilicity .

Mociprazine (56693-13-1):

• Structure : 1-[(1-Ethynylcyclohexyl)oxy]-3-[4-(2-methoxyphenyl)piperazin-1-yl]propan-2-ol.
• Key Difference : The bromonaphthyloxy group is replaced with an ethynylcyclohexyloxy moiety.
• Impact: The cyclohexyl group increases lipophilicity (clogP ≈ 4.2 vs.

Analogues with Aryloxy Group Variations

Compound from (338422-02-9):

• Structure : 1-[(2-Chlorophenyl)sulfanyl]-3-[4-(4-fluorophenyl)piperazin-1-yl]propan-2-ol.
• Key Difference : The bromonaphthyloxy group is replaced with a 2-chlorophenylsulfanyl group.
• Impact : The sulfanyl group introduces metabolic vulnerabilities (e.g., oxidation to sulfoxides), reducing half-life compared to the ether-linked target compound .

Compound from (6622-70-4):

• Structure : 1-Methoxy-3-[4-(2-methoxyphenyl)piperazin-1-yl]propan-2-ol.
• Key Difference : The bromonaphthyloxy group is absent, and the propan-2-ol is methoxylated.
• Impact : Loss of aromaticity and bromine reduces receptor binding potency, but the methoxy group improves aqueous solubility (logS = -3.2 vs. -4.5 for the target compound) .

Pharmacological and Physicochemical Comparisons

Compound	Molecular Weight (g/mol)	clogP	Key Substituents	Therapeutic Indication
Target Compound	477.36	3.8	6-Bromonaphthyloxy, 2-fluorophenyl	Potential antipsychotic
BH47231	514.43	2.5	Morpholine-sulfonyl	Peripheral receptor modulator
Avishot/Flivas	437.52	3.2	Naphthyloxy, 2-methoxyphenyl	Serotonin antagonist
Mociprazine	372.51	4.2	Ethynylcyclohexyloxy, 2-methoxyphenyl	Anxiolytic

Notes:

• clogP : The target compound’s bromine atom increases lipophilicity, favoring CNS activity but risking hepatotoxicity.
• Receptor Binding : Fluorophenylpiperazines (target compound) show higher α₁-adrenergic receptor selectivity than methoxyphenyl analogs (e.g., Avishot) .